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Compound of Interest

Compound Name: C.I. Acid yellow 49

Cat. No.: B082540 Get Quote

Spectroscopic Profile of C.I. Acid Yellow 49: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic properties of the

monoazo dye, C.I. Acid Yellow 49 (C.I. 18640). The document focuses on its ultraviolet-visible

(UV-Vis) absorption and fluorescence characteristics, presenting available quantitative data,

detailed experimental protocols for its analysis, and a visualization of a relevant chemical

process.

Core Spectroscopic Properties
C.I. Acid Yellow 49 is a water-soluble anionic dye with the chemical formula

C₁₆H₁₂Cl₂N₅NaO₃S and a molecular weight of 448.26 g/mol . Its spectroscopic behavior is

central to its applications and environmental fate.

UV-Vis Absorption Characteristics
The UV-Vis absorption spectrum of C.I. Acid Yellow 49 is characterized by a distinct peak in

the visible region, attributed to the π→π* electronic transition within its azo chromophore.

There is some discrepancy in the reported maximal absorption wavelength (λmax) in aqueous

solutions. One study focusing on the electrochemical degradation of the dye identifies the λmax

of the azo chromophore at 400 nm.[1] However, another source reports a λmax of 493.5 nm in
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water, though this may be a case of mistaken identity with C.I. Acid Yellow 73.[2] For the

purpose of this guide, the 400 nm value will be considered, as it is presented in a study

specifically investigating C.I. Acid Yellow 49. Further experimental verification is recommended

to resolve this ambiguity.

Fluorescence Properties
C.I. Acid Yellow 49 is known to exhibit fluorescence.[2] Qualitative descriptions indicate a

"strong yellow-green fluorescence" in aqueous solution.[2] To date, specific quantitative

fluorescence data, such as the fluorescence emission maximum, quantum yield, and

fluorescence lifetime for C.I. Acid Yellow 49, are not readily available in the scientific literature.

Quantitative Spectroscopic Data
The following table summarizes the available quantitative spectroscopic data for C.I. Acid
Yellow 49. It is important to note the limited availability of comprehensive photophysical

parameters.

Spectroscopic
Parameter

Value Solvent/Conditions Reference

UV-Vis Absorption

Maximum Absorption

Wavelength (λmax)
400 nm Aqueous solution [1]

Alternative Reported

λmax
493.5 nm Water [2]

Fluorescence

Emission

Characteristics

Strong yellow-green

fluorescence
Aqueous solution [2]

Experimental Protocols
To facilitate further research and verification of the spectroscopic properties of C.I. Acid Yellow
49, the following are detailed, generalized experimental protocols for UV-Vis absorption and

fluorescence spectroscopy.
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Protocol 1: Determination of UV-Vis Absorption
Spectrum
Objective: To determine the maximum absorption wavelength (λmax) and molar absorptivity of

C.I. Acid Yellow 49.

Materials:

C.I. Acid Yellow 49

Distilled or deionized water (or other appropriate solvent)

Volumetric flasks

Pipettes

Quartz cuvettes (1 cm path length)

UV-Vis spectrophotometer

Procedure:

Preparation of a Stock Solution: Accurately weigh a small amount of C.I. Acid Yellow 49 and

dissolve it in a known volume of solvent in a volumetric flask to prepare a stock solution of

known concentration (e.g., 1 mM).

Preparation of Working Solutions: Prepare a series of dilutions from the stock solution to

obtain a range of concentrations (e.g., 1 µM to 50 µM).

Spectrophotometer Setup: Turn on the spectrophotometer and allow it to warm up as per the

manufacturer's instructions.

Blank Measurement: Fill a cuvette with the solvent used to prepare the dye solutions. Place

the cuvette in the spectrophotometer and record a baseline spectrum. This will serve as the

blank to correct for solvent absorption.

Sample Measurement: Starting with the lowest concentration, rinse the cuvette with the

working solution, then fill the cuvette and place it in the spectrophotometer.
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Data Acquisition: Scan a range of wavelengths (e.g., 200-800 nm) and record the

absorbance spectrum.

Data Analysis: Identify the wavelength of maximum absorbance (λmax). To determine the

molar absorptivity (ε), plot absorbance at λmax versus concentration. According to the Beer-

Lambert law (A = εbc), the slope of the resulting linear plot will be the molar absorptivity

(where b is the path length of the cuvette, typically 1 cm).

Protocol 2: Measurement of Fluorescence Emission
Spectrum
Objective: To determine the fluorescence emission maximum of C.I. Acid Yellow 49.

Materials:

Dilute solution of C.I. Acid Yellow 49 (typically with an absorbance < 0.1 at the excitation

wavelength to avoid inner filter effects)

Solvent used for sample preparation

Quartz fluorescence cuvettes

Spectrofluorometer

Procedure:

Sample Preparation: Prepare a dilute solution of C.I. Acid Yellow 49 in the desired solvent.

Spectrofluorometer Setup: Turn on the spectrofluorometer and allow the lamp to stabilize.

Set the excitation wavelength to the λmax determined from the UV-Vis absorption spectrum

(e.g., 400 nm).

Blank Measurement: Fill a cuvette with the solvent and place it in the spectrofluorometer.

Record a scan to identify any background fluorescence or Raman scattering from the

solvent.
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Sample Measurement: Place the cuvette containing the C.I. Acid Yellow 49 solution in the

spectrofluorometer.

Data Acquisition: Scan a range of emission wavelengths, starting from a wavelength slightly

longer than the excitation wavelength to a longer wavelength (e.g., 420-700 nm).

Data Analysis: Identify the wavelength at which the fluorescence intensity is highest; this is

the fluorescence emission maximum.

Visualization of a Relevant Process:
Electrochemical Degradation
The environmental fate of azo dyes like C.I. Acid Yellow 49 is a significant area of research.

One important process is its degradation. The following diagram illustrates a generalized

workflow for the electrochemical degradation of an azo dye.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b082540?utm_src=pdf-body
https://www.benchchem.com/product/b082540?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Electrochemical Degradation of Azo Dyes
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Caption: Generalized workflow for the electrochemical degradation of azo dyes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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